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Biochemical Mode of Action

Isopyrazam works by inhibiting succinate dehydrogenase (SDH), a key enzyme also known as Complex

II in the mitochondrial electron transport chain [1]. By binding to the ubiquinone binding site of the SDH

enzyme, Isopyrazam blocks cellular energy production in fungal cells, leading to their death [1].

The visual below shows how isopyrazam disrupts the mitochondrial electron transport chain.
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Unique Properties and Enhanced Efficacy
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Isopyrazam stands out among modern SDHIs due to its specific chemical structure, which contributes to

greater intrinsic potency and longer-lasting effects [2].

Dual Binding Action: The molecule has a pyrazole ring and a second unique benzonorbornene
chemical ring that enable strong binding to both the target site in the disease pathogen and to the

leaf surface [2].
High Intrinsic Potency: Isopyrazam shows stronger binding affinity to the SDH enzyme target site

within fungal mitochondria compared to other SDHIs. Research indicates it can be up to 20 times
more potent than boscalid and five times more potent than bixafen [2].

Curative Activity: The high intrinsic activity provides not only preventative protection but also some
curative activity after infection has occurred [2].

Resistance Management

As with all SDHI fungicides, resistance development in fungal populations is a significant concern.

Mutations conferring reduced sensitivity can occur in any of the three subunits (B, C, or D) that form the

SDH enzyme's ubiquinone binding site [1].

Known Resistance Mechanisms

Target-Site Mutations: Genetic changes in the sdhB, sdhC, and sdhD genes can lead to altered

SDH enzyme subunits, reducing the binding affinity of SDHI fungicides [1].
Cross-Resistance Patterns: Isopyrazam generally shows cross-resistance with other SDHI

fungicides. However, the degree of sensitivity reduction varies between different SDHIs and specific
mutations [1].

Agricultural Applications and Market Position

Isopyrazam is applied as a foliar spray across various crops, with different formulations available to suit

specific application needs [3].

Common Formulations and Uses

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.fwi.co.uk/arable/double-binding-fungicide-brings-practical-benefits-to-growers
https://www.fwi.co.uk/arable/double-binding-fungicide-brings-practical-benefits-to-growers
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.fwi.co.uk/arable/double-binding-fungicide-brings-practical-benefits-to-growers
https://www.fwi.co.uk/arable/double-binding-fungicide-brings-practical-benefits-to-growers
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://www.frac.info/frac-teams/working-groups/sdhi-fungicides/
https://www.smolecule.com/products/s659206?utm_src=pdf-body
https://growthmarketreports.com/report/isopyrazam-fungicide-market
https://www.smolecule.com/products/s659206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Formulation Type Key Characteristics Primary Applications

Suspension
Concentrate (SC)

Easy to use, superior stability, enhanced
efficacy [3]

Large-scale commercial farming
[3]

Emulsifiable
Concentrate (EC)

High active ingredient concentration,
easy tank mixing [3]

Regions with traditional
application methods [3]

Wettable Powder (WP) Longer shelf life, reduced spillage risk
[3]

Smallholder farmers in
developing regions [3]

Market Growth and Regional Use

The global isopyrazam market demonstrates strong growth, with projections estimating expansion from

USD 1.19 billion in 2024 to approximately USD 2.19 billion by 2033, representing a Compound Annual

Growth Rate (CAGR) of 6.8% [3].

Dominant Regions: North America and Europe currently lead in market share, while the Asia-Pacific
region is expected to witness the fastest growth [4] [3].

Key Crops: Major applications include cereals & grains, fruits & vegetables, and oilseeds &
pulses [3].

Practical Implications for Disease Control

The double-binding characteristic of isopyrazam provides practical benefits for growers, including extended

duration of disease control, increased rainfastness, and longer green leaf retention which ultimately supports

higher yields [2].

Isopyrazam's combination of high potency and strong binding makes it a valuable tool in integrated pest

management programs. Its unique dual-binding action provides both protective and curative benefits against

a broad spectrum of fungal pathogens in major agricultural crops.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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